Cas no 398148-14-6 (5(4H)-Isoxazolone, 3-nonyl-)

• Product Name: 5(4H)-Isoxazolone, 3-nonyl-
• CAS No: 398148-14-6
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 1511431
• PubChem ID: 71360358
• Update Time: 2025-04-21

5(4H)-Isoxazolone, 3-nonyl- Chemical and Physical Properties

Names and Identifiers

• 5(4H)-Isoxazolone, 3-nonyl-
• 3-nonyl-4H-1,2-oxazol-5-one
• 3-Nonyl-1,2-oxazol-5(4H)-one
• 398148-14-6
• DTXSID40784155
• 3-Nonylisoxazol-5(4H)-one

• Inchi： 1S/C12H21NO2/c1-2-3-4-5-6-7-8-9-11-10-12(14)15-13-11/h2-10H2,1H3
• InChI Key： PCKRGUWKGVQYGM-UHFFFAOYSA-N
• SMILES： O1C(CC(CCCCCCCCC)=N1)=O

Computed Properties

• Exact Mass: 211.15733
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.66